4-{4-allyl-5-[(3,4-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl methyl ether

Specification

• Molecular Formula: C19H17Cl2N3OS
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazole
• Standard InChI: InChI=1S/C19H17Cl2N3OS/c1-3-10-24-18(14-5-7-15(25-2)8-6-14)22-23-19(24)26-12-13-4-9-16(20)17(21)11-13/h3-9,11H,1,10,12H2,2H3
• Standard InChI Key: JJFNVMZGVXRYHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC3=CC(=C(C=C3)Cl)Cl

Introduction

Chemical Structure and Physicochemical Properties

The compound features a 1,2,4-triazole core substituted with an allyl group at the N4 position and a 3,4-dichlorobenzyl sulfanyl moiety at the C5 position. A phenyl ring, para-substituted with a methyl ether group, is attached to the C3 position of the triazole. Key physicochemical properties include:

Property	Value
Molecular Formula	C₁₉H₁₇Cl₂N₃OS
Molecular Weight	406.3 g/mol
CAS Number	Not publicly disclosed
Solubility	Likely polar aprotic solvents

The dichlorobenzyl group enhances lipophilicity, potentially improving membrane permeability.

Synthesis and Optimization

Synthesis involves multi-step reactions starting with triazole ring formation, followed by sequential substitutions. Key steps include:

• Triazole Core Synthesis: Cyclization of thiosemicarbazides under acidic conditions.

• Allylation: Introduction of the allyl group via nucleophilic substitution.

• Sulfanyl Attachment: Coupling the 3,4-dichlorobenzyl mercaptan to the triazole using ethanol or acetonitrile as solvents.

• Phenyl Methyl Ether Addition: Mitsunobu or Ullmann coupling to attach the substituted phenyl group.

Optimal yields (70–85%) are achieved at 60–80°C with catalytic triethylamine.

Biological Activities and Mechanisms

Antifungal Activity

Triazole derivatives inhibit fungal lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis. The dichlorobenzyl sulfanyl group may enhance target binding through hydrophobic interactions.

Antimicrobial Effects

Preliminary studies suggest broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus), with MIC values under investigation. The sulfanyl moiety likely contributes to reactive oxygen species generation.

Agricultural Applications

Analogous phenylamine derivatives in patent WO2018069841A1 demonstrate efficacy against phytopathogens like Fusarium spp., suggesting potential crop protection uses for this compound.

Structure-Activity Relationships (SAR)

• Allyl Group: Enhances metabolic stability compared to shorter alkyl chains.

• 3,4-Dichlorobenzyl: Increases antifungal potency by 3-fold versus non-halogenated analogs.

• Methyl Ether: Improves solubility without compromising target affinity.

Comparative Analysis with Structural Analogs

Compound	Key Modification	Activity Profile
This compound	3,4-Dichlorobenzyl sulfanyl	Antifungal, antimicrobial
PubChem CID 8110887	Isopropylphenyl acetamide	Moderate antibacterial
Aldrich L444715	Phenylsulfanyl methyl	Limited activity

The dichlorobenzyl group confers superior bioactivity compared to non-halogenated analogs.

Recent Developments and Patents

While direct patents on this compound are undisclosed, related innovations include:

• WO2009015193A1: Sulfone/sulfoxide heterocycles with antibacterial activity, highlighting the therapeutic value of sulfur-containing groups.

• WO2018069841A1: 4-Substituted phenylamine derivatives for crop protection, validating triazole-based agrochemicals.

Challenges and Future Directions

• Toxicity Profiling: No in vivo data are available; rodent studies are needed.

• Formulation: Poor aqueous solubility may necessitate nanoemulsion or prodrug strategies.

• Resistance Mitigation: Combination therapies with existing fungicides could delay resistance.